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Get Quote
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Abstract
RU 41656, also known as Voxergolide, is a synthetic ergoline derivative identified as a

dopamine D2 receptor agonist. This technical guide provides a comprehensive overview of its

chemical structure, physicochemical properties, and known pharmacological characteristics.

The document summarizes available data from preclinical and clinical investigations, including

a key study on its effects on scopolamine-induced cognitive deficits. Detailed methodologies for

cited experiments are provided where available. This guide also visualizes the canonical

signaling pathway associated with its mechanism of action.

Chemical Structure and Physicochemical Properties
RU 41656 is a complex heterocyclic molecule with a tetracyclic ergoline core structure. Its

systematic IUPAC name is (2R,4R,7R)-6-methyl-4-(methylsulfanylmethyl)-3-oxa-6,11-

diazatetracyclo[7.6.1.0²,⁷.0¹²,¹⁶]hexadeca-1(16),9,12,14-tetraene.
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Table 1: Physicochemical Properties of RU 41656

Property Value Source

CAS Number 134377-22-3 [1][2]

Molecular Formula C₁₆H₂₀N₂OS [1][2]

Molecular Weight 288.41 g/mol [1]

IUPAC Name

(2R,4R,7R)-6-methyl-4-

(methylsulfanylmethyl)-3-oxa-

6,11-

diazatetracyclo[7.6.1.0²,⁷.0¹²,¹⁶]

hexadeca-1(16),9,12,14-

tetraene

[1]

SMILES CN1C--INVALID-LINK--CSC [1]

Boiling Point 483.8°C at 760 mmHg [1]

Density 1.219 g/cm³ [1]

Flash Point 246.4°C [1]

LogP 2.76520 [1]

Pharmacological Profile
RU 41656 is characterized as a dopamine D2 receptor agonist. The primary mechanism of

action for D2 agonists involves mimicking the endogenous neurotransmitter dopamine at the

D2 receptor, leading to the modulation of downstream signaling pathways.

Mechanism of Action: Dopamine D2 Receptor Agonism
As a D2 agonist, RU 41656 binds to and activates dopamine D2 receptors, which are G

protein-coupled receptors (GPCRs). Activation of the D2 receptor typically leads to the

inhibition of adenylyl cyclase, resulting in decreased intracellular levels of cyclic AMP (cAMP).

This, in turn, modulates the activity of protein kinase A (PKA) and downstream signaling

cascades.
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Pharmacodynamic Effects
The available literature on the pharmacodynamic effects of RU 41656 is limited. One study

reported that it partially alleviated triazolam-induced memory impairment but did not counteract

the sedative effects of triazolam.[2] However, the most cited study investigated its potential to

reverse cognitive deficits.

A key clinical trial found that RU 41656 did not reverse the scopolamine-induced cognitive

deficits in healthy volunteers.[3] This suggests that its dopaminergic action does not

significantly counteract the cholinergic blockade induced by scopolamine in the context of the

tested cognitive domains.

Quantitative Pharmacological Data: Publicly available quantitative data on the binding affinity

(e.g., Kᵢ or IC₅₀ values) of RU 41656 for the dopamine D2 receptor and its selectivity for other

dopamine receptor subtypes are not readily available in the reviewed literature.

Experimental Protocols
Clinical Trial: Antagonism of Scopolamine-Induced
Cognitive Deficits
A notable study by Patat et al. (1991) investigated the effects of RU 41656 on cognitive

functions impaired by scopolamine in human volunteers.[3]

Objective: To assess the potential of a single oral dose of RU 41656 (10 mg) to antagonize the

memory and attention disturbances induced by scopolamine (0.6 mg s.c.).

Study Design: A 3-period, placebo-controlled, double-blind, crossover study.

Participants: 12 healthy, young male volunteers.

Methodology:

Treatments: Each volunteer received one of the following three treatments in a randomized

order:

Placebo + Placebo
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Placebo + Scopolamine (0.6 mg, subcutaneous injection)

RU 41656 (10 mg, oral) + Scopolamine (0.6 mg, subcutaneous injection)

Assessments: A battery of objective and subjective tests were administered before treatment

and at 2, 4, and 7 hours post-administration of RU 41656/placebo.

Objective Tests:

Buschke Selective Reminding Test (for memory assessment)

Critical Flicker Fusion (CFF)

Simple Reaction Time

Tapping Test

Arithmetical Calculation

Subjective Measurements:

Visual Analogue Scales (VAS)

Side Effects Questionnaire

Results: Scopolamine administration resulted in anterograde amnesia and sedative effects. RU
41656, at the tested dose, did not counteract these scopolamine-induced cognitive and

sedative effects.[3]

Signaling Pathways and Visualizations
Canonical Dopamine D2 Receptor Signaling Pathway
As a dopamine D2 receptor agonist, RU 41656 is expected to initiate the canonical D2

signaling cascade. The following diagram illustrates this pathway.
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Caption: Canonical signaling pathway of a Dopamine D2 receptor agonist like RU 41656.

Experimental Workflow: Scopolamine Challenge Study
The workflow for the clinical trial investigating the effects of RU 41656 on scopolamine-induced

deficits can be visualized as follows.
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Caption: Experimental workflow of the scopolamine challenge clinical trial.
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Conclusion
RU 41656 (Voxergolide) is a dopamine D2 receptor agonist with a well-defined chemical

structure. While its primary mechanism of action is established, the publicly available

pharmacological data, particularly regarding its binding affinity, selectivity, and a broader range

of in vivo and in vitro effects, is limited. The most prominent clinical investigation demonstrated

a lack of efficacy in reversing scopolamine-induced cognitive deficits in healthy volunteers.

Further research would be necessary to fully elucidate the therapeutic potential and complete

pharmacological profile of this compound. This guide serves as a summary of the currently

accessible technical information for the scientific community.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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